Cas no 71655-17-9 ((3E)-3-Hexene-1,6-diol)

(3E)-3-Hexene-1,6-diol structure
(3E)-3-Hexene-1,6-diol structure
Product Name:(3E)-3-Hexene-1,6-diol
CAS No:71655-17-9
MF:C6H12O2
MW:116.158282279968
CID:548372
PubChem ID:5365757
Update Time:2025-04-19

(3E)-3-Hexene-1,6-diol Chemical and Physical Properties

Names and Identifiers

    • 3-Hexene-1,6-diol,(3E)-
    • (3E)-
    • (3E)-3-Hexene-1,6-diol
    • (E)-hex-3-ene-1,6-diol
    • (3E)-1,6-dihydroxy-3-hexene
    • (E)-3-hexen-1,6-diol
    • (E)-3-Hexene-1,6-diol
    • (E)-Hex-3-en-1,6-diol
    • 1,6-Dihydroxy-trans-3-hexene
    • 3-hexene-1,6-diol
    • trans-Hex-3-ene-1,6-diol
    • 67077-43-4
    • 3-Hexene-1,6-diol, >95.0%
    • starbld0030727
    • MWSXXXZZOZFTPR-OWOJBTEDSA-N
    • Hex-3-ene-1,6-diol
    • (3E)-3-Hexene-1,6-diol #
    • SCHEMBL213841
    • (3E)-HEX-3-ENE-1,6-DIOL
    • 71655-17-9
    • (3E)-3-Hexene-1,6-diol; Hex-3-ene-1,6-diol; (3E)-HEX-3-ENE-1,6-DIOL
    • DB-247011
    • (E)-3-Hexene-1,6-diol; 1,6-Dihydroxy-trans-3-hexene
    • AT19969
    • Inchi: 1S/C6H12O2/c7-5-3-1-2-4-6-8/h1-2,7-8H,3-6H2/b2-1+
    • InChI Key: MWSXXXZZOZFTPR-OWOJBTEDSA-N
    • SMILES: OCC/C=C/CCO

Computed Properties

  • Exact Mass: 116.08400
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.30740

(3E)-3-Hexene-1,6-diol Pricemore >>

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(3E)-3-Hexene-1,6-diol Production Method

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